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Compound of Interest

Compound Name:
4-Chloro-6,7-dimethoxyquinazolin-

2-amine

Cat. No.: B1313281 Get Quote

This technical guide provides an in-depth overview of 4-Amino-2-chloro-6,7-

dimethoxyquinazoline, a key chemical intermediate in pharmaceutical synthesis. The document

details its chemical structure, IUPAC nomenclature, physicochemical properties, and relevant

experimental protocols, tailored for researchers, scientists, and professionals in drug

development.

Chemical Structure and IUPAC Name
4-Amino-2-chloro-6,7-dimethoxyquinazoline is a heterocyclic aromatic organic compound. Its

structure consists of a quinazoline core, which is a bicyclic system where a benzene ring is

fused to a pyrimidine ring. The quinazoline ring is substituted with an amino group at position 4,

a chloro group at position 2, and two methoxy groups at positions 6 and 7.

The IUPAC name for this compound is 2-chloro-6,7-dimethoxyquinazolin-4-amine[1][2][3].

Chemical Identifiers:

CAS Number: 23680-84-4[2][4]

Molecular Formula: C₁₀H₁₀ClN₃O₂[1][2][4]

SMILES: COC1=C(C=C2C(=C1)C(=NC(=N2)Cl)N)OC[1][3]
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InChI: InChI=1S/C10H10ClN3O2/c1-15-7-3-5-6(4-8(7)16-2)13-10(11)14-9(5)12/h3-4H,1-

2H3,(H2,12,13,14)[1][2][3]

Physicochemical Properties
A summary of the key physicochemical properties of 4-Amino-2-chloro-6,7-

dimethoxyquinazoline is presented in the table below. These properties are crucial for its

handling, storage, and application in chemical syntheses.

Property Value References

Molecular Weight 239.66 g/mol [1][4]

Appearance
White to Off-white or pale

yellow crystalline powder
[1][5]

Melting Point 262-268 °C (decomposition)

Boiling Point 374.0 ± 42.0 °C at 760 mmHg [1]

Density 1.391 ± 0.06 g/cm³ [1]

Purity (HPLC) ≥95% - ≥98.5% [1][5]

Solubility

Insoluble in water; Soluble in

DMSO (sparingly, with

heating/sonication), DMF,

dichloromethane, and slightly

soluble in Methanol (with

heating/sonication)

[1][5]

Storage

Store at -20°C in a cool, dry

place under an inert

atmosphere

[1][5]

Biological Significance and Applications
4-Amino-2-chloro-6,7-dimethoxyquinazoline is a vital intermediate in the synthesis of several

pharmaceuticals, particularly α1-adrenergic receptor antagonists.[1] These drugs are used for

treating conditions like benign prostatic hyperplasia (BPH) and hypertension.[1]
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Key applications include its role as a precursor for:

Doxazosin: A long-acting α1-adrenergic blocker.[1]

Terazosin: A selective α1-antagonist for BPH symptom treatment.[1]

Alfuzosin: Used in the treatment of BPH.[1]

Prazosin: An α1-blocker used to treat high blood pressure.[1]

Furthermore, quinazoline derivatives are explored for a wide range of pharmacological

activities, including anticancer, anti-inflammatory, and antimicrobial effects.[6][7][8] Recent

studies have also investigated the potential of 4-Amino-2-chloro-6,7-dimethoxyquinazoline as

an anti-Alzheimer's agent through computational and spectroscopic methods.[9]

Experimental Protocols
The synthesis of derivatives from 4-Amino-2-chloro-6,7-dimethoxyquinazoline often involves

diazotization followed by coupling reactions or nucleophilic substitution.

A. Diazotization of 4-Amino-2-chloro-6,7-dimethoxyquinazoline[6]

This protocol describes the formation of a diazonium salt, which is a versatile intermediate for

synthesizing various azo dyes.

Preparation of Slurry: A smooth slurry is prepared by mixing 1.0 g (2 mmol) of 4-amino-2-

chloro-6,7-dimethoxyquinazoline with 0.45 g (21 mmol) of sodium nitrite (NaNO₂) and 10 mL

of water.

Addition to Acid: The slurry is added to a well-stirred mixture of 4 mL of concentrated

hydrochloric acid (d = 1.18) and 4.0 g of ice, maintaining the temperature between 0-5°C.

Reaction: The reaction mixture is stirred for 30 minutes to yield the diazonium salt. This salt

can then be used in subsequent coupling reactions.

B. Synthesis of 2-chloro-4-(aryl amino)-6,7-dimethoxyquinazoline Derivatives[8][10]

This protocol outlines a general procedure for the nucleophilic substitution of the amino group.
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Reactant Mixture: 2,4-dichloro-6,7-dimethoxyquinazoline (4 mmol) is mixed with an

appropriate aniline derivative (4 mmol) in 5 mL of isopropanol.

Refluxing: The mixture is refluxed for 6 hours.

Cooling and Precipitation: The reaction mixture is cooled to room temperature and then

poured into ice-cold water with continuous stirring.

Filtration and Washing: The resulting precipitate is filtered and washed with distilled water to

obtain the final 2-chloro-4-(aryl amino)-6,7-dimethoxyquinazoline derivative.

Visualization of Synthetic Pathway
The following diagram illustrates a generalized synthetic pathway starting from 6,7-

dimethoxyquinazoline-2,4-dione to produce 4-amino-2-chloro-6,7-dimethoxyquinazoline and its

subsequent use in synthesizing α1-blockers.

Starting Material Intermediate Synthesis Target Intermediate Final Products (Examples)

6,7-Dimethoxyquinazoline-2,4-dione 2,4-Dichloro-6,7-dimethoxyquinazoline
  POCl₃, N,N-dimethylaniline  

4-Amino-2-chloro-6,7-dimethoxyquinazoline  Nucleophilic Substitution (Ammonia source)   Doxazosin / Terazosin  Further Synthetic Steps  

Click to download full resolution via product page

Caption: Synthetic route to 4-Amino-2-chloro-6,7-dimethoxyquinazoline and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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